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Compound of Interest

Compound Name: Phenylahistin

Cat. No.: B1241939

Essential Safety and Handling of Phenylephrine

Disclaimer: The substance "Phenylahistin” was not identifiable. This guide pertains to
Phenylephrine, a compound with a similar name, and is intended for informational purposes for
laboratory and drug development professionals. Always consult the specific Safety Data Sheet
(SDS) for the material you are handling.

Phenylephrine is a synthetic amine used in pharmaceutical applications. Handling this
compound requires strict adherence to safety protocols to mitigate risks of exposure and
ensure a safe laboratory environment. This guide provides essential information on personal
protective equipment (PPE), handling procedures, and disposal plans.

Health Hazard Summary

Phenylephrine is classified with several health hazards. It is harmful if swallowed or in contact
with skin, causes skin and serious eye irritation, and may cause an allergic skin reaction or
respiratory irritation.[1] There is also suspicion of it damaging fertility or the unborn child and it
may cause damage to organs.[1]
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Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity, oral (Category 4)

Harmful in contact with skin Acute toxicity, dermal (Category 4)

Causes skin irritation Skin irritation (Category 2)

Causes serious eye irritation Eye irritation (Category 2A)

May cause an allergic skin reaction Sensitization - skin (Category 1B)

May cause respiratory irritation Specific target organ toxicity (single exposure) 3

Suspected of damaging fertility or the unborn

] Reproductive toxicity 2
child

May cause damage to organs Specific target organ toxicity (single exposure) 2

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for handling
Phenylephrine.[2] The following table summarizes the recommended PPE based on safety
data sheets.
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Body Part Personal Protective Equipment

Chemical-resistant gloves (e.qg., nitrile or
neoprene) are required.[2] It is recommended to
wear two pairs of chemotherapy gloves when
Hands compounding, administering, and disposing of
hazardous drugs.[3] Change gloves regularly or
immediately if they are torn, punctured, or

contaminated.[3]

Tightly fitting safety goggles or a face shield
Eyes/Face should be worn to protect against splashes and
dust.[2][4]

A disposable, low-permeability gown with a solid
Bod front, long sleeves, and tight-fitting cuffs is
0
Y necessary.[3] Laboratory coats made of

absorbent materials are not suitable.[2]

Respiratory protection, such as a particulate
Resnirat filter respirator (e.g., P2 or N95), is necessary
espirator
P Y when handling the powder form or if there is a

risk of dust or aerosol formation.[5]

Operational and Disposal Plans
Handling and Storage

o Engineering Controls: Handle Phenylephrine in a well-ventilated area, preferably within a
fume hood or other containment system, to minimize inhalation exposure.[6][7] Facilities
should be equipped with an eyewash station and a safety shower.[8]

o Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust
or aerosols.[5] Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in areas
where the chemical is handled or stored.[3]

o Storage: Store in a tightly closed, light-resistant container in a cool, dry, and well-ventilated
area.[4][9] Keep away from incompatible materials such as acids, acid anhydrides, acid
chlorides, and oxidizing agents.[1]
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First-Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[9]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]
Remove contaminated clothing and wash it before reuse.[10] If skin irritation or a rash
occurs, get medical advice.[4]

After Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention.[9]

After Swallowing: Rinse mouth and immediately call a doctor.[1][5] Do not induce vomiting
unless directed to do so by medical personnel.[10]

Spill and Disposal Procedures

Spill Response: In case of a spill, evacuate the area.[8] Wear appropriate PPE.[6] For solid
spills, carefully sweep or scoop up the material to avoid creating dust and place it in a
suitable container for disposal.[5] For liquid spills, contain and collect the spillage with a non-
combustible, absorbent material (e.g., sand, earth) and place it in a container for disposal.[6]

Waste Disposal: Dispose of waste materials in accordance with local, state, and federal
environmental regulations.[8] Do not allow the substance to enter sewers or waterways.[1]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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